Cas no 1698-60-8 (Chloridazon)

• Product Name: Chloridazon
• CAS No: 1698-60-8
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• MDL: MFCD00055402
• CID: 41828
• Update Time: 2026-05-14

Chloridazon Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-2-phenylpyridazin-3(2H)-one
• pyrazon (herbicide)
• Chloridazone
• chloridazon
• 1-PHENYL-4-AMINO-5-CHLORO-6-PYRIDAZONE
• Pyrazon
• Pyrazon Solution
• 5-amino-4-chloro-2-phenyl-3(2H)-pyridazinone
• Chloridazon,Pyrazone
• PAC
• Poly (acrylic acid-co-hypophosphite) sodium salt
• 5-amino-4-chloro-2-phenyl-3(2h)-pyridazinon
• 1-fenyl-4-amino-5-chlor-6-pyridazinon
• 1-phenyl-4-amino-5-chloropyridaz-6-one
• 1-phenyl-4-amino-5-chloropyridazin-6-one
• 5-Amino-4-chloro-2-phenylpyridazin-3-one
• Brek
• Burex
• dazon
• H 119
• Hyzon
• suzon
• FLIRT
• Alicep
• Better
• Curbetan
• Pyrazonl
• Clorizol
• Phenosane
• PCA (pesticide)
• 3(2H)-Pyridazinone, 5-amino-4-chloro-2-phenyl-
• Pyrazone
• Phenazone (herbicide)
• Pyramin RB
• Pyramin(e)
• Burex [Czech]
• Pyrazon [ANSI]
• Pyramin (herbicide)
• Phenazon (herbicide)
• Caswell No. 714C
• Chloridazon [BSI:ISO]
• 5-Amino-4-chloro-2-phenyl-3-pyridazinone
• Chloridazone [ISO-French]
• BAS 13033
• 5-Am
• Chloridazon

• MDL： MFCD00055402
• Inchi： 1S/C10H8ClN3O/c11-9-8(12)6-13-14(10(9)15)7-4-2-1-3-5-7/h1-6H,12H2
• InChI Key： WYKYKTKDBLFHCY-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=NN(C1=O)C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 221.03600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7

Experimental Properties

• Color/Form: Yellowish solid.
• Density: 1.4884 (rough estimate)
• Melting Point: 198-200°C
• Boiling Point: 312.2°C at 760 mmHg
• Flash Point: 142.6±30.7 °C
• Refractive Index: 1.5330 (estimate)
• PSA: 60.91000
• LogP: 2.04930
• Solubility: Slightly soluble in water, soluble in acetone, methanol and benzene.

Chloridazon Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H410
• Warning Statement： P273-P280-P501
• Hazardous Material transportation number：3077
• WGK Germany：2
• Hazard Category Code： 43-50/53
• Safety Instruction： S24-S37-S60-S61
• RTECS：UR6125000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD120682)
• Risk Phrases：R43; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on Chloridazon

Chloridazon (CAS No. 1698-60-8): An Overview of a Versatile Herbicide

Chloridazon (CAS No. 1698-60-8) is a widely used herbicide in the agricultural sector, known for its effectiveness in controlling a broad spectrum of weeds. This compound, with the chemical formula C₁₂H₁₀ClN₃O₃, is classified as a triazinone herbicide and has been extensively studied for its agronomic and environmental impacts. This article provides a comprehensive overview of Chloridazon, including its chemical properties, mechanisms of action, applications, and recent research findings.

Chemical Properties and Structure:

Chloridazon is a white to off-white crystalline solid at room temperature. It has a molecular weight of 275.7 g/mol and is slightly soluble in water (approximately 20 mg/L at 25°C). The compound is stable under normal storage conditions but can degrade in the presence of strong acids or bases. The chemical structure of Chloridazon includes a triazinone ring, which is responsible for its herbicidal activity. The presence of chlorine atoms in the molecule enhances its stability and effectiveness.

Mechanism of Action:

Chloridazon acts by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is crucial for the synthesis of chlorophyll and other essential pigments in plants. By blocking this enzyme, Chloridazon disrupts the photosynthetic process, leading to the death of target weeds. This mechanism makes it particularly effective against broadleaf weeds and some grasses, making it a valuable tool in integrated weed management strategies.

Agricultural Applications:

Chloridazon is primarily used in cereal crops such as wheat, barley, and corn to control annual and perennial broadleaf weeds. It can be applied pre-emergence or post-emergence, depending on the specific weed species and crop stage. The compound's residual activity in soil helps to provide extended weed control throughout the growing season. Additionally, Chloridazon can be used in combination with other herbicides to enhance efficacy and reduce the risk of resistance development.

Safety and Environmental Impact:

The safety profile of Chloridazon has been extensively evaluated through numerous toxicological studies. It has been classified as slightly toxic to mammals and has low toxicity to birds and fish. However, like all agricultural chemicals, it should be handled with care to minimize exposure risks. In terms of environmental impact, Chloridazon has moderate persistence in soil but does not readily leach into groundwater due to its strong adsorption properties.

Recent Research Findings:

In recent years, research on Chloridazon has focused on optimizing its use in sustainable agriculture practices. A study published in the Journal of Agricultural and Food Chemistry (2022) investigated the effects of different application rates on weed control efficacy and crop yield in wheat fields. The results showed that lower rates of Chloridazon, when combined with cultural practices such as crop rotation and mechanical weeding, could achieve comparable weed control with reduced environmental impact.

Another study published in Environmental Science & Technology (2021) examined the fate and transport of Chloridazon in agricultural soils under varying climatic conditions. The researchers found that soil organic matter content significantly influenced the compound's adsorption and degradation rates. These findings have important implications for optimizing application strategies to minimize off-site movement and potential contamination.

FUTURE DIRECTIONS:

Ongoing research aims to further refine the use of Chloridazon in integrated pest management (IPM) systems. Scientists are exploring new formulations that enhance its efficacy while reducing environmental risks. Additionally, there is growing interest in developing predictive models to better understand the behavior of herbicides like Chloridazon under different environmental conditions.

In conclusion, Chloridazon (CAS No. 1698-60-8) remains an important tool in modern agriculture due to its broad-spectrum weed control capabilities and favorable safety profile. Continued research will help ensure its sustainable use for years to come.